Cas no 1352650-45-3 (3-Bromo-5-methoxy-1h-pyrazole-4-carboxylic acid ethyl ester)

• Product Name: 3-Bromo-5-methoxy-1h-pyrazole-4-carboxylic acid ethyl ester
• CAS No: 1352650-45-3
• MF: C₇H₉BrN₂O₃
• MW: 249.061960935593
• MDL: MFCD31556245
• CID: 4777430
• PubChem ID: 135741959
• Update Time: 2026-02-27

3-Bromo-5-methoxy-1h-pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methoxy-1h-pyrazole-4-carboxylic acid ethyl ester
• SB32975
• 1352650-45-3
• MFCD31556245
• F18829
• SY328026
• 3-Bromo-5-methoxy-1h-pyrazole-4-carboxylicacidethylester
• Ethyl 3-bromo-5-methoxy-1H-pyrazole-4-carboxylate
• CS-0341703

• MDL： MFCD31556245
• Inchi： 1S/C7H9BrN2O3/c1-3-13-7(11)4-5(8)9-10-6(4)12-2/h3H2,1-2H3,(H,9,10)
• InChI Key： ZJUSTUCEXIQMGT-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=C(NN=1)OC

Computed Properties

• Exact Mass: 247.97965g/mol
• Monoisotopic Mass: 247.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.2